N,N'-[methylenebis(2-chloro-4,1-phenylene)]di(1-naphthamide)

• IUPAC Name: N-[2-chloro-4-[[3-chloro-4-(naphthalene-1-carbonylamino)phenyl]methyl]phenyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C35H24Cl2N2O2/c36-30-20-22(15-17-32(30)38-34(40)28-13-5-9-24-7-1-3-11-26(24)28)19-23-16-18-33(31(37)21-23)39-35(41)29-14-6-10-25-8-2-4-12-27(25)29/h1-18,20-21H,19H2,(H,38,40)(H,39,41)
• InChI Key: WIPCZZPESQKDSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=C(C=C(C=C3)CC4=CC(=C(C=C4)NC(=O)C5=CC=CC6=CC=CC=C65)Cl)Cl
• Molecular Formula: C35H24Cl2N2O2
• Molecular Weight: 575.5 g/mol

Description

N,N'-[methylenebis(2-chloro-4,1-phenylene)]di(1-naphthamide) is a compound that has been widely used in scientific research due to its unique properties. This compound is also known as MCN or 4C1N and is a derivative of 1,8-naphthalic anhydride. MCN is a white crystalline powder that is soluble in organic solvents like chloroform, methanol, and ethanol.

Mechanism of Action

The mechanism of action of MCN is not fully understood, but it is believed to interact with specific amino acid residues on proteins. MCN has been shown to bind to lysine residues on proteins and disrupt protein-protein interactions.
Biochemical and Physiological Effects:
MCN has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of proteases and phosphatases, which are enzymes involved in protein degradation and signaling pathways. MCN has also been shown to induce apoptosis in cancer cells, making it a potential anti-cancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using MCN in lab experiments is its high specificity for lysine residues on proteins. This makes it a useful tool for studying protein-protein interactions. However, one limitation of using MCN is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on MCN. One area of research could be to develop more efficient synthesis methods for MCN. Another area of research could be to study the effects of MCN on specific signaling pathways and protein complexes. Additionally, MCN could be further developed as a potential anti-cancer agent.

Scientific Research Applications

MCN has been used in various scientific research studies due to its unique properties. It is a fluorescent dye that can be used to label proteins, DNA, and RNA. MCN has also been used in the study of protein-protein interactions, as it can bind to specific amino acid residues and disrupt protein-protein interactions.